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Cat. No.: B155712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

(Chloromethyl)dimethylphenylsilane (CAS No. 1833-51-8). Adherence to these procedures

is critical for ensuring laboratory safety and environmental protection. This guide offers a step-

by-step operational plan for the neutralization and disposal of laboratory-scale quantities of this

reagent.

I. Immediate Safety and Handling
(Chloromethyl)dimethylphenylsilane is a flammable liquid and vapor that causes skin and

serious eye irritation.[1][2] It is essential to handle this compound in a well-ventilated area,

preferably within a certified chemical fume hood.

Key Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE).

Keep the container tightly closed in a cool, dry, and well-ventilated place.[1][3]

Avoid contact with skin, eyes, and clothing.
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Do not breathe vapors or mist.

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

Ground and bond container and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Ensure an eyewash station and safety shower are immediately accessible.[1]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.

Protection Type Specification Citation

Eye Protection

Chemical goggles or a face

shield. Contact lenses should

not be worn.

[1]

Hand Protection

Neoprene or nitrile rubber

gloves. Inspect gloves for

integrity before use.

[1]

Body Protection
Chemical-resistant lab coat or

apron.
[1]

Respiratory

Use a NIOSH-approved

respirator with appropriate

cartridges if inhalation risk is

high.

III. Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to contain

the spill. Do not use combustible materials, such as sawdust.

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable, and corrosion-

resistant container for hazardous waste. Use non-sparking tools for collection.[1]

Decontaminate: Clean the spill area with a suitable solvent (e.g., toluene or xylene), followed

by washing with soap and water.

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste according to institutional and local regulations.[1]

IV. Chemical Neutralization and Disposal Protocol
For small, laboratory-scale quantities of (Chloromethyl)dimethylphenylsilane, a chemical

neutralization process is recommended prior to disposal. This procedure should be performed

in a chemical fume hood. The primary reaction involves the hydrolysis of the chloromethyl

group to a hydroxymethyl group, followed by neutralization of any acidic byproducts.

Materials:

(Chloromethyl)dimethylphenylsilane waste

5% Sodium Bicarbonate solution (or other suitable weak base)

Stir plate and stir bar

Beaker or flask of appropriate size

pH paper or pH meter

Experimental Protocol:

Preparation: In a suitable beaker or flask equipped with a stir bar, place a volume of 5%

sodium bicarbonate solution approximately 10 times the volume of the

(Chloromethyl)dimethylphenylsilane waste to be neutralized.
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Cooling and Stirring: Begin stirring the sodium bicarbonate solution vigorously to create a

vortex. If the reaction is anticipated to be exothermic, place the beaker in an ice bath.

Slow Addition: Slowly and carefully add the (Chloromethyl)dimethylphenylsilane waste

dropwise into the vortex of the stirring basic solution. The slow addition is crucial to control

the reaction rate and any potential heat generation.

Reaction Time: After the addition is complete, allow the mixture to stir for at least one hour to

ensure the hydrolysis and neutralization are complete.

pH Verification: Check the pH of the aqueous solution using pH paper or a calibrated pH

meter. The pH should be neutral (between 6 and 8). If the solution is still acidic, add more

5% sodium bicarbonate solution until a neutral pH is achieved.

Waste Segregation and Disposal: The resulting mixture contains the hydrolyzed silane

product and a neutral salt solution. This mixture should be collected in a properly labeled

hazardous waste container. Do not dispose of the waste into the sewer.[1] Arrange for pickup

and disposal by a licensed waste disposal facility.[1]

V. Quantitative Data Summary
The following table summarizes key quantitative data for

(Chloromethyl)dimethylphenylsilane.

Property Value Citation

CAS Number 1833-51-8

Molecular Formula C₉H₁₃ClSi [1]

Molecular Weight 184.74 g/mol

Boiling Point 106-107 °C / 15 mmHg

Density 1.024 g/mL at 25 °C

Flash Point 91 °C (195.8 °F) - closed cup

VI. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of (Chloromethyl)dimethylphenylsilane.

Preparation & Assessment

Disposal Procedure

Neutralization Steps

Large Quantity Disposal

Start: Have (Chloromethyl)dimethylphenylsilane Waste

Assess Quantity of Waste

Wear Appropriate PPE:
- Goggles/Face Shield

- Nitrile/Neoprene Gloves
- Lab Coat

Small Lab-Scale Quantity

Direct Disposal for Large Quantities

Large Quantity

Ensure Spill Kit is Accessible

Chemical Neutralization Protocol

Work in a Chemical Fume Hood

Dispose of Neutralized Waste
 in Labeled Hazardous

 Waste Container
1. Prepare 5% Sodium Bicarbonate Solution

End: Waste Secured for Professional Disposal2. Cool and Stir Solution

3. Slowly Add Silane Waste

4. Stir for at least 1 Hour

5. Verify Neutral pH (6-8)

Contact Environmental Health & Safety (EHS)
 for Licensed Waste Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for (Chloromethyl)dimethylphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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